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Compound of Interest

Compound Name: C.I. Vat blue 22

Cat. No.: B1619531 Get Quote

A Comparative Analysis of the Light Fastness of
C.I. Vat Blue 22
An Objective Evaluation Against Industry Standards and Alternative Dyestuffs

This guide presents a benchmark analysis of the light fastness of C.I. Vat Blue 22, a

violanthrone-based vat dye. The performance of C.I. Vat Blue 22 is compared against

established industry standards and alternative blue dyes from both the vat and reactive dye

classes. This document is intended for researchers, scientists, and professionals in drug

development who require a comprehensive understanding of the photostability of this dye for

various applications. All data is presented in accordance with standardized testing protocols to

ensure objective and reproducible comparisons.

Quantitative Data Summary
The light fastness of dyes is quantitatively assessed using the Blue Wool Scale, as stipulated in

ISO 105-B02 and AATCC Test Method 16. The scale ranges from 1 (very poor light fastness) to

8 (excellent light fastness). The following table summarizes the light fastness ratings of C.I. Vat
Blue 22 in comparison to other selected blue dyes.
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Dye Name C.I. Name Dye Class
Light Fastness
Rating (ISO)

Vat Blue 22 59820 Vat 6-7

Vat Blue 4 69800 Vat 7-8

Reactive Blue 19 61200 Reactive 7[1]

Experimental Protocols
The determination of light fastness ratings is conducted under rigorous and standardized

experimental protocols to ensure the reproducibility and comparability of results. The two most

widely recognized standards are ISO 105-B02 and AATCC Test Method 16.

Principle of Testing: A specimen of the dyed textile is exposed to a controlled artificial light

source that simulates natural daylight. Concurrently, a set of standardized blue wool fabrics

with known and graded light fastness (from 1 to 8) are exposed under the same conditions. The

light fastness of the test specimen is then determined by comparing the degree of its fading to

that of the blue wool standards.[2][3]

Key Experimental Parameters:

Light Source: A Xenon-arc lamp is the most commonly used light source as its spectral

distribution closely resembles that of natural sunlight.[2][3]

Irradiance: The intensity of the light is carefully controlled and monitored throughout the test.

For example, ISO 105-B02 often specifies an irradiance of 42 W/m².[4]

Temperature and Humidity: Both the black panel temperature and the chamber humidity are

maintained at specified levels to mimic in-use conditions.

Blue Wool Standards: A set of eight blue wool fabrics (rated 1 to 8) are exposed

simultaneously with the test specimens.[2][3]

Assessment of Fading: The change in color of the test specimen is visually assessed against

the fading of the blue wool standards using a standardized Grey Scale for assessing change
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in colour. The light fastness rating corresponds to the number of the blue wool reference that

exhibits a similar degree of fading.

Below is a diagram illustrating the generalized workflow for the photostability testing of dyes

according to standardized methods.
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A generalized workflow for standardized light fastness testing.
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Comparative Performance Analysis
C.I. Vat Blue 22 demonstrates a high level of light fastness with a rating of 6-7 on the ISO Blue

Wool Scale. This indicates very good resistance to fading upon exposure to light, making it

suitable for applications where color stability is crucial.

When compared to another blue vat dye, C.I. Vat Blue 4 (Indanthrone), C.I. Vat Blue 22 shows

slightly lower but still excellent performance. C.I. Vat Blue 4 is recognized for its exceptional

light fastness, often achieving a rating of 7-8.

In comparison to a different class of dye, C.I. Reactive Blue 19, C.I. Vat Blue 22 exhibits a

comparable light fastness rating. C.I. Reactive Blue 19, an anthraquinone-based reactive dye,

also has a good light fastness rating of 7.[1] While both dye classes can offer high light

fastness, vat dyes are generally reputed for their overall superior fastness properties, including

resistance to washing and chemicals, due to their insoluble nature within the fiber.[5]

The following diagram illustrates the relationship between the dye classes and their typical light

fastness performance.
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Blue Dye Classes

Specific Dyes

Light Fastness Ratings (ISO)

Vat Dyes

C.I. Vat Blue 22 C.I. Vat Blue 4

Reactive Dyes

C.I. Reactive Blue 19

6-7 (Very Good) 7-8 (Excellent) 7 (Very Good)
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Comparative light fastness ratings of selected blue dyes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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